Cas no 95658-41-6 (2-Tridecynoic acid)

• Product Name: 2-Tridecynoic acid
• CAS No: 95658-41-6
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 734912
• PubChem ID: 71331043
• Update Time: 2025-04-19

2-Tridecynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Tridecynoic acid
• tridec-2-ynoic acid
• tridecynoic acid
• SCHEMBL23116305
• 95658-41-6
• DTXSID60759668

• Inchi： 1S/C13H22O2/c1-2-3-4-5-6-7-8-9-10-11-12-13(14)15/h2-10H2,1H3,(H,14,15)
• InChI Key： LGSNTPIHVYSXAV-UHFFFAOYSA-N
• SMILES： OC(C#CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų